1-Benzyl-4-[(4-bromo-3-ethoxyphenyl)sulfonyl]piperazine
1-Benzyl-4-[(4-bromo-3-ethoxyphenyl)sulfonyl]piperazine
Brand Name:
Vulcanchem
CAS No.:
833437-37-9
VCID:
VC0512900
InChI:
InChI=1S/C19H23BrN2O3S/c1-2-25-19-14-17(8-9-18(19)20)26(23,24)22-12-10-21(11-13-22)15-16-6-4-3-5-7-16/h3-9,14H,2,10-13,15H2,1H3
SMILES:
CCOC1=C(C=CC(=C1)S(=O)(=O)N2CCN(CC2)CC3=CC=CC=C3)Br
Molecular Formula:
C19H23BrN2O3S
Molecular Weight:
439.4g/mol
1-Benzyl-4-[(4-bromo-3-ethoxyphenyl)sulfonyl]piperazine
CAS No.: 833437-37-9
Main Products
VCID: VC0512900
Molecular Formula: C19H23BrN2O3S
Molecular Weight: 439.4g/mol
![1-Benzyl-4-[(4-bromo-3-ethoxyphenyl)sulfonyl]piperazine - 833437-37-9](/images/no_structure.jpg)
| CAS No. | 833437-37-9 |
|---|---|
| Product Name | 1-Benzyl-4-[(4-bromo-3-ethoxyphenyl)sulfonyl]piperazine |
| Molecular Formula | C19H23BrN2O3S |
| Molecular Weight | 439.4g/mol |
| IUPAC Name | 1-benzyl-4-(4-bromo-3-ethoxyphenyl)sulfonylpiperazine |
| Standard InChI | InChI=1S/C19H23BrN2O3S/c1-2-25-19-14-17(8-9-18(19)20)26(23,24)22-12-10-21(11-13-22)15-16-6-4-3-5-7-16/h3-9,14H,2,10-13,15H2,1H3 |
| Standard InChIKey | PFOOBKIUKRCWSI-UHFFFAOYSA-N |
| SMILES | CCOC1=C(C=CC(=C1)S(=O)(=O)N2CCN(CC2)CC3=CC=CC=C3)Br |
| Canonical SMILES | CCOC1=C(C=CC(=C1)S(=O)(=O)N2CCN(CC2)CC3=CC=CC=C3)Br |
| PubChem Compound | 2235773 |
| Last Modified | Nov 11 2021 |
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